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Compound of Interest

Compound Name: (+)-Neomenthol

Cat. No.: B3023413 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

(+)-Neomenthol, a stereoisomer of menthol, is a versatile cyclic monoterpene alcohol prized

for its characteristic minty aroma and distinct cooling sensation.[1][2] Its unique sensory

properties have led to its widespread use across the food and beverage, cosmetics, personal

care, and pharmaceutical industries.[1][2][3][4] This document provides detailed application

notes and experimental protocols for the effective utilization of (+)-neomenthol in fragrance

and flavor chemistry, targeting researchers, scientists, and drug development professionals.

Physicochemical Properties and Sensory Profile
(+)-Neomenthol is a white crystalline solid with a peppermint-like odor and taste.[5] Its cooling

effect is a key attribute, making it a valuable ingredient in a variety of consumer products.

Table 1: Physicochemical Properties of (+)-Neomenthol
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Property Value Reference

Chemical Formula C₁₀H₂₀O [1]

Molecular Weight 156.27 g/mol [6]

CAS Number 2216-52-6 [1]

FEMA Number 2665 [5]

Appearance White crystalline solid [5]

Odor Minty, cooling [3]

Taste Mint, Cool [5]

Solubility
Soluble in alcohol and oils;

sparingly soluble in water.
[7]

Melting Point ~38 °C (for dl-menthol) [6]

Boiling Point 216.5 °C [6]

Mechanism of Action: The Cooling Sensation
The cooling sensation elicited by (+)-neomenthol is primarily mediated through the activation

of the Transient Receptor Potential Melastatin 8 (TRPM8) ion channel.[8] TRPM8 is a non-

selective cation channel expressed in sensory neurons and is activated by cold temperatures

and cooling agents like menthol and its isomers.

The binding of (+)-neomenthol to the TRPM8 receptor induces a conformational change,

leading to an influx of calcium ions into the neuron. This influx depolarizes the neuron,

generating an action potential that is transmitted to the brain and perceived as a cooling

sensation, even in the absence of a physical temperature drop.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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